Cas no 37678-58-3 (Cyclohexane,1-(cyclohexylmethyl)-4-isothiocyanato-, cis-)

• Product Name: Cyclohexane,1-(cyclohexylmethyl)-4-isothiocyanato-, cis-
• CAS No: 37678-58-3
• MF: C₁₄H₂₃NS
• MW: 237.404122591019
• CID: 320889
• PubChem ID: 299702
• Update Time: 2025-04-19

Cyclohexane,1-(cyclohexylmethyl)-4-isothiocyanato-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1-(cyclohexylmethyl)-4-isothiocyanato-, cis-
• 1-(cyclohexylmethyl)-4-isothiocyanatocyclohexane
• AC1L6V12
• NSC172996
• NSC-172996
• 37678-58-3
• SCHEMBL11711679
• DTXSID90305975

• Inchi： 1S/C14H23NS/c16-11-15-14-8-6-13(7-9-14)10-12-4-2-1-3-5-12/h12-14H,1-10H2
• InChI Key： QYMBCSXORARACB-UHFFFAOYSA-N
• SMILES： S=C=NC1CCC(CC1)CC1CCCCC1

Computed Properties

• Exact Mass: 237.15529
• Monoisotopic Mass: 237.15512091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36
• LogP: 4.61840